Cas no 2138198-09-9 (Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-2,2-dimethyl-, rel-)

• Product Name: Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-2,2-dimethyl-, rel-
• CAS No: 2138198-09-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5262675
• Update Time: 2025-06-09

Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-2,2-dimethyl-, rel- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-2,2-dimethyl-, rel-

• Inchi： 1S/C10H20N2O/c1-10(2,3)9(13)12-8-5-4-7(11)6-8/h7-8H,4-6,11H2,1-3H3,(H,12,13)/t7-,8+/m0/s1
• InChI Key： VXRVQEVLWNOBOH-JGVFFNPUSA-N
• SMILES： C(N[C@@H]1CC[C@H](N)C1)(=O)C(C)(C)C

Additional information on Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-2,2-dimethyl-, rel-

Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-2,2-dimethyl-, rel-: A Comprehensive Overview in Modern Chemical Biology

Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-2,2-dimethyl-, rel- (CAS No. 2138198-09-9) is a heterocyclic amide that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate a bicyclic framework with an amine substituent at the bridgehead position, which is a motif frequently observed in bioactive natural products and drug candidates. The stereochemistry at the (1R,3S)-configuration is particularly noteworthy, as it suggests a potential interaction with specific biological targets that are sensitive to chirality.

The synthesis of this compound involves intricate organic transformations that highlight the capabilities of modern synthetic chemistry. The introduction of the dimethyl substitution on the propanamide side chain not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability. These features are critical for evaluating its suitability as a lead compound in drug discovery programs. Recent advances in asymmetric synthesis have enabled more efficient and scalable production of such chiral molecules, making them more accessible for further investigation.

In the realm of biological activity, Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-2,2-dimethyl-, rel- has been explored for its potential interactions with various biological pathways. The bicyclic amine core is reminiscent of structures found in bioactive peptides and alkaloids, which often exhibit potent pharmacological effects. Preliminary studies have suggested that this compound may possess neuropharmacological properties, potentially interacting with receptors or enzymes involved in neurotransmission. The amine group at the bridgehead position could serve as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets, modulating their function.

The rel configuration indicates that the compound exists as a mixture of stereoisomers with equal proportions of the (1R,3S) and (1S,3R) forms. This racemic mixture provides a starting point for further derivatization and optimization to enhance potency and selectivity. Techniques such as chiral resolution or enantioselective synthesis can be employed to isolate individual enantiomers for more detailed biological evaluation. The dimethyl substitution on the propanamide side chain may also influence metabolic pathways by affecting reactivity towards enzymes such as cytochrome P450 oxidases.

Recent research has highlighted the importance of structure-activity relationships (SAR) in designing molecules with desired biological profiles. Computational modeling and molecular dynamics simulations have been instrumental in predicting how Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-2,2-dimethyl-, rel- might interact with potential targets at the molecular level. These studies have provided insights into how modifications to the bicyclic core or the amine substituent can fine-tune binding affinity and selectivity. For instance, introducing additional functional groups could enhance interactions with specific residues in binding pockets or alter pharmacokinetic properties.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs), which are often challenging to modulate with traditional drugs. The unique scaffold of Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-2,2-dimethyl-, rel-, with its rigid bicyclic structure and exposed functional groups, makes it an attractive candidate for designing PPI modulators. Such compounds could disrupt aberrant protein-protein interactions involved in diseases like cancer or inflammatory disorders by occupying specific binding interfaces.

Another area of interest is the use of this compound as a prodrug or precursor for bioactive molecules. The amide linkage can be cleaved under physiological conditions to release a pharmacologically active species or another functional group that enhances solubility or tissue penetration. This strategy has been successfully employed in various therapeutic areas to improve drug delivery and efficacy. The dimethyl group may also play a role in stabilizing reactive intermediates during metabolic conversion, ensuring efficient activation of the parent molecule.

From an industrial perspective, scaling up the synthesis of Propanamide, N-[(1R,3S)-3-aminocyclopentyl]-2,2-dimethyl-, rel-, presents both opportunities and challenges. While modern synthetic methodologies have enabled more efficient routes to complex molecules like this one, ensuring high enantiomeric purity remains critical for pharmaceutical applications. Continuous flow chemistry has emerged as a powerful tool for producing chiral compounds on an industrial scale while maintaining high yields and purity standards.

The environmental impact of synthesizing such complex molecules is also an important consideration. Green chemistry principles emphasize minimizing waste generation and using sustainable raw materials wherever possible. Recent innovations in catalysis have allowed for more efficient transformations that reduce reliance on hazardous reagents or generate less byproduct material during production processes.

In conclusion,Propanamide,N-[ (1R , 3 S ) - 3 - amino cyclopentyl ] - 2 , 2 - dimethyl -, rel - ( CAS No . 2138198 - 09 - 9 ) represents an intriguing example of how structural complexity can be leveraged to design molecules with novel biological activities . Its unique features make it valuable not only as a lead compound but also as a tool for exploring new therapeutic strategies . As research continues into its properties , further applications are likely to emerge , solidifying its place among important chemical biologically relevant compounds .